Cas no 58594-74-4 (2-(4-(4-(Trifluoromethyl)phenoxy)phenoxy)propanoic acid)
58594-74-4 structure
Product Name:2-(4-(4-(Trifluoromethyl)phenoxy)phenoxy)propanoic acid
CAS No:58594-74-4
MF:C16H13F3O4
MW:326.267235517502
CID:369590
PubChem ID:181206
Update Time:2025-04-19
2-(4-(4-(Trifluoromethyl)phenoxy)phenoxy)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-(4-(Trifluoromethyl)phenoxy)phenoxy)propanoic acid
- 2-[4-(4-trifluoromethylphenoxy)phenoxy]propionic acid
- DTXSID50974146
- 58594-74-4
- 2-[4'-(4' -trifluoromethylphenoxy)-phenoxy]-propionic acid
- alpha-[4-(4-Trifluoromethylphenoxy)phenoxy]propionic Acid
- NS00133832
- Trifop
- alpha-[4-(4-trifluoromethylphenoxy)phenoxy]-propionic acid
- 2-[p-[(alpha,alpha,alpha-trifluoro-p-tolyl)oxy]phenoxy]-propionic acid
- 2-[4-(4-trifluoromethylphenoxy)phenoxy]-propionic acid
- Propanoic acid, 2-(4-(4-(trifluoromethyl)phenoxy)phenoxy)-
- 2-[p-(p-trifluoromethylphenoxy)phenoxy]-propionic acid
- Trifop [ISO]
- SCHEMBL136831
-
- Inchi: 1S/C16H13F3O4/c1-10(15(20)21)22-12-6-8-14(9-7-12)23-13-4-2-11(3-5-13)16(17,18)19/h2-10H,1H3,(H,20,21)
- InChI Key: VAZKTDRSMMSAQB-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1)OC1C=CC(=CC=1)OC(C(=O)O)C)(F)F
Computed Properties
- Exact Mass: 326.077
- Monoisotopic Mass: 326.077
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 383
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- Density: 1.328
- Boiling Point: 410°C at 760 mmHg
- Flash Point: 201.8°C
- Refractive Index: 1.524
- LogP: 4.34960
2-(4-(4-(Trifluoromethyl)phenoxy)phenoxy)propanoic acid Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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